Cas no 2060042-75-1 (1-(1H-imidazol-2-yl)-2,6-dimethylcyclohexan-1-amine)

• Product Name: 1-(1H-imidazol-2-yl)-2,6-dimethylcyclohexan-1-amine
• CAS No: 2060042-75-1
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• MDL: MFCD30477577
• CID: 5153989
• PubChem ID: 137702037
• Update Time: 2025-07-17

1-(1H-imidazol-2-yl)-2,6-dimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• CID 137702037
• Cyclohexanamine, 1-(1H-imidazol-2-yl)-2,6-dimethyl-
• 1-(1H-imidazol-2-yl)-2,6-dimethylcyclohexan-1-amine

• MDL： MFCD30477577
• Inchi： 1S/C11H19N3/c1-8-4-3-5-9(2)11(8,12)10-13-6-7-14-10/h6-9H,3-5,12H2,1-2H3,(H,13,14)
• InChI Key： UAWOZFJRPIYRQW-UHFFFAOYSA-N
• SMILES： C1(C2NC=CN=2)(N)C(C)CCCC1C

Experimental Properties

• Density: 1.027±0.06 g/cm3(Predicted)
• Boiling Point: 373.8±25.0 °C(Predicted)
• pka: 14.20±0.10(Predicted)

Additional information on 1-(1H-imidazol-2-yl)-2,6-dimethylcyclohexan-1-amine

Research Brief on 1-(1H-imidazol-2-yl)-2,6-dimethylcyclohexan-1-amine (CAS: 2060042-75-1): Recent Advances and Applications

The compound 1-(1H-imidazol-2-yl)-2,6-dimethylcyclohexan-1-amine (CAS: 2060042-75-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of novel bioactive molecules. Its imidazole ring and cyclohexylamine moiety contribute to its ability to interact with various biological targets, including enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(1H-imidazol-2-yl)-2,6-dimethylcyclohexan-1-amine exhibit promising inhibitory activity against specific kinases involved in inflammatory pathways, suggesting potential applications in autoimmune disease treatment.

In terms of synthetic approaches, researchers have developed more efficient routes to produce 1-(1H-imidazol-2-yl)-2,6-dimethylcyclohexan-1-amine with improved yields and purity. A recent patent application (WO2023051234) describes a novel catalytic system that reduces byproduct formation during the key cyclization step, addressing previous challenges in large-scale production. These advancements are particularly relevant for pharmaceutical companies considering this compound for clinical development.

Structural-activity relationship (SAR) studies have provided valuable insights into how modifications to the core structure affect biological activity. Research teams at several academic institutions have systematically varied substituents on both the imidazole and cyclohexane rings, identifying specific positions that enhance target binding while maintaining favorable pharmacokinetic properties. These findings are guiding the design of next-generation compounds with improved selectivity and potency.

The compound's potential extends beyond traditional small-molecule therapeutics. Recent investigations have explored its use in targeted drug delivery systems, where its chemical properties enable conjugation to nanoparticles and other carrier molecules. A 2024 study in Advanced Drug Delivery Reviews reported successful application of 1-(1H-imidazol-2-yl)-2,6-dimethylcyclohexan-1-amine derivatives in brain-targeted delivery systems, overcoming the blood-brain barrier for neurological disorder treatment.

Safety and toxicity profiles of 1-(1H-imidazol-2-yl)-2,6-dimethylcyclohexan-1-amine have been evaluated in preclinical models, with results indicating a favorable therapeutic window at anticipated clinical doses. However, researchers caution that specific derivatives may require individual assessment, as structural modifications can significantly alter metabolic pathways and potential off-target effects.

Looking forward, the compound's versatility suggests it may play an important role in addressing several unmet medical needs. Current research directions include exploration of its antimicrobial properties, particularly against drug-resistant bacterial strains, and investigation of its potential as a modulator of protein-protein interactions in cancer therapy. The growing body of literature on 1-(1H-imidazol-2-yl)-2,6-dimethylcyclohexan-1-amine underscores its value as a promising lead compound in medicinal chemistry.